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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Abstract & Scope
This application note details the laboratory-scale synthesis of Rhodinyl Propionate (CAS 105-

89-5), a high-value terpene ester utilized in fine fragrance and flavor formulations for its rich,

red-rose, and geranium olfactory profile.[1]

Unlike simple aliphatic esters, rhodinyl propionate requires careful thermal management

during synthesis to prevent the isomerization of the double bond and the degradation of the

delicate terpenoid backbone. This guide presents two validated protocols:

Method A (Standard): Azeotropic Fischer Esterification (Cost-effective, scalable).

Method B (High-Fidelity): Lipase-Catalyzed Esterification (Green chemistry, superior odor

profile).

Chemical Profile & Material Safety
Rhodinol is commercially available as a mixture of primarily
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-citronellol and

-citronellol.[1] The quality of the starting material directly dictates the enantiomeric purity and
odor value of the final ester.

Table 1: Physicochemical Properties
Property Value Notes

IUPAC Name
3,7-dimethyloct-7-en-1-yl

propionate

CAS Number 105-89-5

Molecular Weight 212.33 g/mol

Boiling Point ~254°C (760 mmHg) 122°C @ 14 mmHg

Refractive Index
1.457 – 1.462 (

)
Critical QC parameter

Flash Point > 89°C TCC

Solubility
Soluble in alcohol, oils;

Insoluble in water

Safety Advisory (SDS Summary)
Rhodinyl Propionate: Skin Irritant (H315), Eye Irritant (H319).[2]

Propionic Acid: Corrosive, Flammable. Handle in a fume hood.

p-Toluenesulfonic Acid (p-TsOH): Corrosive.[1]

Toluene: Flammable, Reproductive Toxicity.

Method A: Azeotropic Fischer Esterification
Best for: Bulk synthesis (>50g), cost-sensitivity, and educational demonstrations.

Principle of Operation
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This method utilizes a Brønsted acid catalyst (

-TsOH) to protonate the carbonyl oxygen of propionic acid, making it susceptible to nucleophilic
attack by the hydroxyl group of rhodinol. To drive the reversible equilibrium toward the ester,
water is continuously removed via azeotropic distillation using a Dean-Stark trap.

Reagents & Apparatus
Reagents:

Rhodinol (Natural or Synthetic): 1.0 eq (e.g., 50.0 g, ~0.32 mol)

Propionic Acid: 1.2 eq (excess drives equilibrium)

-Toluenesulfonic acid monohydrate (

-TsOH): 1.0 mol%[1]

Solvent: Toluene (150 mL) – Forms azeotrope with water.

Apparatus:

3-Neck Round Bottom Flask (500 mL)[1]

Dean-Stark Trap & Reflux Condenser[1][3]

Magnetic Stirrer & Oil Bath[1]

Temperature Probe

Step-by-Step Protocol
Setup: Assemble the flask with the Dean-Stark trap and condenser. Ensure the system is

open to air via a drying tube (CaCl2) to prevent ambient moisture ingress.

Charging: Add Rhodinol (50g), Propionic Acid (28.4g), and Toluene (150 mL) to the flask. Stir

to mix.

Catalysis: Add
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-TsOH (0.6g).

Reflux: Heat the oil bath to ~125-130°C to achieve vigorous reflux. Toluene/Water azeotrope

will condense and separate in the trap.

Monitoring: Continue reflux until water collection ceases (approx. 3-5 hours). Theoretical

water yield is ~5.7 mL.

Quench: Cool the mixture to room temperature.

Workup:

Wash the organic layer with saturated

(

mL) to neutralize excess propionic acid. Caution:

evolution.

Wash with Brine (

mL).

Dry organic layer over anhydrous

. Filter.

Purification:

Remove Toluene via Rotary Evaporator (50°C @ 100 mbar).

Perform Vacuum Distillation on the crude oil. Collect the fraction boiling at 104-106°C @ 5

mmHg.

Method B: Enzymatic Esterification (Green Route)
Best for: High-value fragrance applications, "Natural" labeling claims, and preventing thermal

degradation.
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Principle of Operation
Immobilized Lipase B from Candida antarctica (e.g., Novozym 435) acts as a biocatalyst. It

operates under mild conditions (neutral pH, <60°C), preventing the "burnt" notes often

associated with acid catalysis and preserving the delicate isomeric ratio of rhodinol.

Reagents & Apparatus
Reagents:

Rhodinol: 1.0 eq[1]

Propionic Acid: 1.0 eq (Equimolar is sufficient for enzymes)

Catalyst: Novozym 435 (Immobilized Lipase): 2-5% w/w of substrate.[1]

Molecular Sieves (4Å): Activated, to scavenge water.

Solvent:

-Heptane (Optional, solvent-free is possible but slower).[1]

Apparatus:

Orbital Shaker or Overhead Stirrer (Gentle stirring is crucial to avoid grinding the

immobilized beads).

Thermostated water bath.

Step-by-Step Protocol
Preparation: In a reaction vessel, mix Rhodinol (10g) and Propionic Acid (4.8g).

Water Scavenging: Add 10g of activated 4Å Molecular Sieves.

Initiation: Add 0.5g Novozym 435.

Incubation: Incubate at 45°C with gentle agitation (200 rpm) for 12-24 hours.
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Filtration: Filter the mixture to remove the enzyme beads and molecular sieves. (Note: The

enzyme can often be washed with acetone and reused).

Purification:

If solvent was used, evaporate.[3][4]

If solvent-free, the product purity is often >95% immediately. A simple "flash" distillation or

nitrogen sparge removes trace acid.

Experimental Logic & Workflow Visualization
The following diagram illustrates the decision matrix and workflow for synthesizing Rhodinyl
Propionate, highlighting the critical control points (CCPs).
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START: Select Protocol

Method A: Acid Catalysis
(Bulk / Cost-Driven)

Method B: Enzymatic
(High Purity / Fragrance)

Setup: Dean-Stark Trap
Solvent: Toluene

Reflux @ 130°C
Catalyst: p-TsOH

Workup: NaHCO3 Wash
(Neutralize Excess Acid)

Purification: Vacuum Distillation
(106°C @ 5mmHg)

Setup: Orbital Shaker
Scavenger: Mol. Sieves

Incubate @ 45°C
Catalyst: CAL-B Lipase

Workup: Filtration
(Remove Enzyme/Sieves)

QC: GC-MS & Refractive Index
(Target RI: 1.457)

Click to download full resolution via product page

Figure 1: Comparative workflow for Acid-Catalyzed vs. Enzymatic synthesis of Rhodinyl
Propionate.

Process Control & Troubleshooting
Quality Control (QC) Parameters
To validate the synthesis, compare your product against these standards:
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Refractive Index (RI): Measure at 20°C. A deviation > 0.002 indicates residual solvent (low

RI) or polymerization (high RI).

Acid Value (AV): Must be < 1.0 mg KOH/g. High AV indicates incomplete reaction or poor

washing.

Olfactory Check: Dip a smelling strip. The scent should be sweet, leafy-rose, and geranium-

like. Sharp/sour notes indicate residual Propionic Acid.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield Equilibrium not shifted

Ensure vigorous reflux in

Method A; Check molecular

sieves activity in Method B.

Sour Odor Residual Propionic Acid

Repeat

wash. Ensure pH of aqueous

layer is > 8.

Dark Color Thermal degradation

Reduce bath temperature.[1]

Switch to Method B

(Enzymatic).

Emulsion during Wash Surfactant effect of esters

Add saturated NaCl (Brine) or

a small amount of Ethanol to

break the emulsion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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